Cas no 6206-25-3 (methyl 1-methylcyclopropanecarboxylate)

• Product Name: methyl 1-methylcyclopropanecarboxylate
• CAS No: 6206-25-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00191549
• CID: 46496
• PubChem ID: 87573077
• Update Time: 2025-10-28

methyl 1-methylcyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Methylcyclopropane-1-carboxylic acid methyl ester
• Methyl 1-Methylcyclopropane-1-carboxylate
• Methyl 1-methylcyclopropanecarboxylate
• 1-methylcyclopropane-1-carboxylicacidmethylester
• CS-0205295
• J-521782
• Cyclopropanecarboxylic acid, 1-methyl-, methyl ester
• AS-48275
• 6206-25-3
• A1-04896
• methyl 1-methylcyclopropane carboxylate
• F30145
• Methyl 1-methylcyclopropane-1-carboxyrate
• EN300-755080
• DTXSID40337680
• M1111
• MFCD00191549
• AKOS015842302
• Methyl 1-methylcyclopropanecarboxylate #
• SCHEMBL283125
• A8584
• 1-Methylcyclopropanecarboxylic acid, methyl ester
• 1-methyl-cyclopropanecarboxylic acid methyl ester
• FT-0751377
• DB-073044
• Methyl-1-methylcyclopropane-1-carboxylate
• methyl 1-methylcyclopropanecarboxylate

• MDL： MFCD00191549
• Inchi： 1S/C6H10O2/c1-6(3-4-6)5(7)8-2/h3-4H2,1-2H3
• InChI Key： COHFTBWCEOBGOR-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CC1)=O

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0,97 g/cm3
• Melting Point: No date available
• Boiling Point: 125°C
• Flash Point: 19.9°C
• Refractive Index: 1.4200 to 1.4230
• PSA: 26.30000
• LogP: 0.95950
• Solubility: Not determined
• Vapor Pressure: 16.2±0.2 mmHg at 25°C

methyl 1-methylcyclopropanecarboxylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S16; S26; S36/37/39
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R10; R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl 1-methylcyclopropanecarboxylate

Methyl 1-Methylcyclopropanecarboxylate (CAS No. 6206-25-3): A Comprehensive Overview

Methyl 1-methylcyclopropanecarboxylate, a compound with the CAS registry number 6206-25-3, is an organic chemical that has garnered significant attention in both academic and industrial research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique electronic and steric properties. The molecule consists of a cyclopropane ring substituted with a methyl group and a carboxylic acid ester functional group, making it a versatile building block in organic synthesis.

The cyclopropane ring in methyl 1-methylcyclopropanecarboxylate is a key structural feature that contributes to its reactivity and stability. Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to modulate protein-protein interactions. For instance, researchers have explored the use of this compound as a potential lead in the development of novel therapeutic agents targeting specific enzymes and receptors.

One of the most notable advancements in the synthesis of methyl 1-methylcyclopropanecarboxylate involves the use of transition metal-catalyzed reactions. These methods have enabled chemists to achieve higher yields and better selectivity compared to traditional approaches. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropane ring efficiently, paving the way for large-scale production of this compound.

In terms of physical properties, methyl 1-methylcyclopropanecarboxylate exhibits a melting point of approximately -40°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also relatively stable under normal storage conditions, though it may degrade upon prolonged exposure to light or strong oxidizing agents.

The applications of methyl 1-methylcyclopropanecarboxylate span across multiple disciplines, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound has been utilized as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. Recent research has focused on its role in designing small-molecule inhibitors that target key signaling pathways involved in cancer progression.

In agrochemistry, methyl 1-methylcyclopropanecarboxylate has been explored as a component in herbicides and fungicides due to its ability to disrupt essential biochemical processes in pests and pathogens. Its unique structure allows for selective toxicity, making it a promising candidate for sustainable agricultural practices.

From an environmental perspective, understanding the degradation pathways of methyl 1-methylcyclopropanecarboxylate is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts. However, further research is needed to evaluate its long-term effects on soil health and water quality.

In conclusion, methyl 1-methylcyclopropanecarboxylate (CAS No. 6206-25-3) stands out as a valuable compound with diverse applications across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern organic chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.